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Compound of Interest

Compound Name: CYM-5520

Cat. No.: B1669539 Get Quote

Essential Safety and Handling Guide for CYM-
5520
This guide provides crucial safety and logistical information for the handling and disposal of

CYM-5520, a selective S1P receptor 2 (S1PR2) agonist. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
CYM-5520 is a pyrrolyl ketone derivative that functions as a potent and selective allosteric

agonist of the S1PR2.[1][2] It is supplied as an off-white solid.[3][4]

Property Value Source

Molecular Formula C₂₁H₁₉N₃O₂ [4][5]

Molecular Weight 345.39 g/mol [4][5]

EC₅₀ 480 nM for S1PR2 [1][2]

Form Solid [3][4]

Solubility DMSO: up to 100 mg/mL [3][6]

Storage Temperature 2-8°C (Protect from light) [3]
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Personal Protective Equipment (PPE)
When handling CYM-5520, it is essential to use appropriate personal protective equipment to

minimize exposure and ensure safety.

1. Hand Protection:

Wear disposable nitrile gloves.[7][8]

Gloves should be inspected before use and changed immediately if contact with the

chemical occurs.[7]

For tasks with a higher risk of splash, consider wearing double gloves.

2. Eye and Face Protection:

Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989 standard are

required.[7]

A face shield should be worn over safety glasses if there is a significant risk of splashing.[7]

3. Body Protection:

A lab coat must be worn and kept buttoned.[7][8]

Wear long pants and closed-toe shoes to cover the entire foot.[7][8]

4. Respiratory Protection:

For handling small quantities of the solid compound in a well-ventilated area, respiratory

protection is typically not required.

If there is a risk of generating dust or aerosols, work should be conducted in a chemical fume

hood.

Operational Plan: Handling and Stock Solution
Preparation
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Adherence to standard laboratory operating procedures is critical.

1. Engineering Controls:

Work in a well-ventilated laboratory.

Use a chemical fume hood when weighing the solid compound or preparing stock solutions

to minimize inhalation exposure.

2. Safe Handling Practices:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

3. Stock Solution Preparation Protocol:

Reconstitution: CYM-5520 is soluble in DMSO.[3][6] To prepare a stock solution, dissolve the

solid compound in the desired volume of fresh DMSO. For example, to make a 10 mM stock

solution, dissolve 3.45 mg of CYM-5520 in 1 mL of DMSO.

Storage of Stock Solution: Following reconstitution, it is recommended to aliquot the solution

and freeze at -20°C.[1][2][4] Stock solutions are reported to be stable for up to 3 months at

-20°C.[1][2][4]

Disposal Plan
Proper disposal of CYM-5520 and its containers is essential to prevent environmental

contamination and ensure compliance with regulations.

1. Chemical Waste:

Solid Waste: Collect any unused solid CYM-5520 in a designated, labeled hazardous waste

container.
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Liquid Waste: Solutions containing CYM-5520 should be collected in a separate, labeled

hazardous waste container for organic solvents.

Contaminated Materials: Any materials that have come into contact with CYM-5520, such as

pipette tips, gloves, and paper towels, should be disposed of in a designated solid hazardous

waste container.

2. Container Disposal:

Empty containers should be rinsed three times with a suitable solvent (e.g., DMSO followed

by ethanol).

The rinsate should be collected and disposed of as hazardous liquid waste.

After rinsing, the empty container can be disposed of in accordance with local laboratory

guidelines for non-hazardous glass or plastic waste.

S1PR2 Signaling Pathway
CYM-5520 is an allosteric agonist for the S1P Receptor 2 (S1PR2), a G protein-coupled

receptor. Upon binding, it activates downstream signaling cascades.
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CYM-5520 Activated S1PR2 Signaling Pathway
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Caption: CYM-5520 activates the S1PR2, leading to the activation of Gα12/13 and the

RhoA/ROCK pathway, resulting in various cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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